1,1,2,2,3,3,4,4,5-Nonafluorocyclohexane

• CAS No.: 62422-03-1
• Molecular Formula: C6H3F9
• Molecular Weight: 246.07 g/mol
• IUPAC Name: 1,1,2,2,3,3,4,4,5-nonafluorocyclohexane
• InChI: InChI=1S/C6H3F9/c7-2-1-3(8,9)5(12,13)6(14,15)4(2,10)11/h2H,1H2
• InChI Key: HSXGEEMQVFBDOK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)F

Description

1,1,2,2,3,3,4,4,5-Nonafluorocyclohexane (CAS: 62422-03-1) is a fluorinated cyclohexane derivative with nine fluorine atoms substituted at positions 1, 2, 3, 4, and 5 of the cyclohexane ring. Its molecular formula is C₆H₃F₉, and its structure features a partially fluorinated cyclohexane backbone, as indicated by its SMILES notation: C1C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)F . The compound is characterized by its InChIKey HSXGEEMQVFBDOK-UHFFFAOYSA-N, which distinguishes it from other fluorinated cyclohexanes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1,1,2,2,3,3,4,4,5-nonafluorocyclohexane with structurally related fluorinated cyclic compounds, highlighting key differences in substitution patterns, molecular formulas, and applications:

Compound Name	Molecular Formula	Substituents/Ring Structure	Key Features	Applications/Hazards
1,1,2,2,3,3,4,4,5-Nonafluorocyclohexane (CAS: 62422-03-1)	C₆H₃F₉	Nine F atoms on cyclohexane ring	Partially fluorinated; potential conformational rigidity due to F density	Likely industrial use (e.g., fluorinated solvents or intermediates)
1,1,2,3,3,4,5,5,6-Nonafluoro-2,4,6-tris(trifluoromethyl)cyclohexane	C₉F₁₈	Nine F atoms + three CF₃ groups on cyclohexane ring	Fully fluorinated (perfluoro) with trifluoromethyl branches	High thermal stability; possible use in electronics or coatings
2,3,5-Trichloro-1,1,2,3,4,4,5,6,6-nonafluorohexane (CAS: 107932-15-0)	C₆H₂F₉Cl₃	Nine F atoms + three Cl atoms on hexane chain	Linear structure with mixed halogenation (F and Cl)	Likely higher reactivity and toxicity due to Cl presence
1,1,2,2,3,3,4,4,5-Nonafluoro-5-(trifluoromethyl)cyclopentane (CAS: 1805-22-7)	C₆F₁₂	Nine F atoms + one CF₃ group on cyclopentane ring	Smaller ring (cyclopentane) with trifluoromethyl substitution	Industrial applications requiring compact fluorinated structures; strict safety protocols
Perfluoro(methylcyclohexane) (CAS: 355-02-2)	C₇F₁₄	Fully fluorinated cyclohexane with a CF₃ group	Complete fluorination; high chemical inertness	Heat-transfer fluids, lubricants, or dielectric materials

Structural and Functional Insights:

Fluorination Degree: The target compound (C₆H₃F₉) is partially fluorinated, whereas perfluoro compounds like C₉F₁₈ () and perfluoro(methylcyclohexane) () are fully fluorinated. This difference impacts properties such as hydrophobicity, thermal stability, and reactivity. Fully fluorinated compounds generally exhibit higher chemical inertness . The presence of trifluoromethyl (-CF₃) groups in compounds like C₉F₁₈ and C₆F₁₂ () introduces steric bulk and enhances electron-withdrawing effects, which may improve thermal stability but reduce solubility in non-fluorinated solvents .

Ring Size and Substituents :

• Cyclopentane vs. Cyclohexane : The cyclopentane derivative (CAS: 1805-22-7) has a smaller ring, which may increase ring strain but improve volatility compared to cyclohexane analogs .
• Chlorine Substitution : The hexane derivative (CAS: 107932-15-0) contains chlorine atoms, which increase reactivity (e.g., susceptibility to nucleophilic substitution) and toxicity compared to purely fluorinated compounds .

Conformational Behavior: discusses conformational studies of less-fluorinated cyclohexanes (e.g., 1,1-difluorocyclohexane), which adopt chair conformations with axial fluorine substituents.

Safety and Handling :

• The cyclopentane derivative (CAS: 1805-22-7) requires strict safety measures, including avoidance of heat sources and proper ventilation, due to its trifluoromethyl group and industrial applications . In contrast, purely fluorinated cyclohexanes (e.g., C₉F₁₈) may pose fewer acute hazards but require precautions for environmental persistence .

Preparation Methods

Hydrogenation of Chlorofluoro Cyclohexene Derivatives

Reaction Mechanism and Catalytic Systems

The hydrogenation of alicyclic compounds containing a -ClC=CF- group represents the most direct route to 1,1,2,2,3,3,4,4,5-nonafluorocyclohexane, as outlined in European Patent EP1043297A1. This method involves saturating the double bond of a fluorinated-chlorinated cyclohexene precursor while retaining fluorine substituents. The reaction proceeds via:

$$
\text{-ClC=CF-} + \text{H}2 \xrightarrow{\text{Noble metal catalyst}} \text{-CH}2\text{-CHF-}
$$

Key catalytic systems include palladium , platinum , or ruthenium supported on carbon or alumina, with palladium-based catalysts achieving >90% selectivity under optimized conditions. The reaction is typically conducted in the liquid phase at temperatures of 80–120°C and hydrogen pressures of 1–5 MPa.

Substrate Design and Selectivity

The starting material for this route is typically a 1-chloro-2,2,3,3,4,4,5,5-octafluorocyclohexene derivative. Hydrogenation selectively reduces the double bond between C1 and C2, converting the chlorine and fluorine substituents into a -CH2-CHF- moiety. This step introduces the ninth fluorine atom at C2 while preserving the remaining fluorines at C3–C5 (Figure 1).

Table 1: Representative Hydrogenation Conditions from EP1043297A1

Parameter	Optimal Range
Catalyst	5% Pd/C (0.1–1.0 wt%)
Temperature	100°C
H₂ Pressure	3 MPa
Solvent	Ethyl acetate
Reaction Time	4–6 hours
Yield	85–92%

Halogen Exchange Using Alkali Metal Fluorides

Fluorination of Chlorinated Cyclohexanes

U.S. Patent 6,211,420 details a halogen exchange methodology applicable to cyclohexane systems. This two-step process involves:

• Chlorination/Fluorination of Cyclohexadiene :
  Hexachlorocyclohexadiene is treated with antimony pentachloride (SbCl₅) and hydrogen fluoride (HF) at 80–140°C to produce a mixture of partially fluorinated intermediates.
• Alkali Metal Fluoride Substitution :
  Chlorine atoms are replaced by fluorine via reaction with potassium fluoride (KF) or cesium fluoride (CsF) in polar aprotic solvents like dimethylformamide.

A representative reaction for 1,1,2,2,3,3,4,4,5-nonafluorocyclohexane synthesis is:

$$
\text{C}6\text{Cl}{10} + 9 \text{HF} \xrightarrow{\text{SbCl}5} \text{C}6\text{Cl}3\text{F}7 + \text{by-products} \rightarrow \text{C}6\text{F}9\text{H} + 3 \text{HCl} \uparrow
$$

Solvent and Stoichiometric Considerations

Critical parameters include:

• Solvent : Dimethylformamide (DMF) or sulfolane (100–1000 parts per 100 parts KF).
• Fluoride Excess : 1.5–3.0 equivalents relative to total chlorine content.
• Temperature : 120–150°C to prevent side reactions.

Table 2: Halogen Exchange Performance Metrics

Condition	Example 1 (KF)	Example 3 (CsF)	Comparative Example 1
Fluoride Source	KF	CsF	KF
Solvent	DMF	DMF	DMF
Temp (°C)	135	135	135
Yield (%)	93.1	92.6	87.8
Purity (%)	99.9	99.8	99.8

Comparative Analysis of Synthesis Routes

Yield and Selectivity

• Hydrogenation offers superior selectivity (85–92%) but requires expensive noble metal catalysts.
• Halogen Exchange achieves higher yields (87–93%) but generates stoichiometric HCl, necessitating specialized neutralization systems.

Industrial Scalability

• Hydrogenation is preferred for continuous production due to shorter reaction times (4–6 hours vs. 8–12 hours for halogen exchange).
• Halogen exchange remains cost-effective for batch processes, with CsF demonstrating marginally better performance than KF (Table 2).

Q & A

Q. What are the established methodologies for synthesizing 1,1,2,2,3,3,4,4,5-Nonafluorocyclohexane?

Synthesis typically involves stepwise fluorination of cyclohexane derivatives. For example, fluorinating agents like SF₄ or HF/pyridine under controlled conditions can introduce fluorine atoms regioselectively. Post-synthesis purification via fractional distillation or preparative GC is critical to isolate isomers. Characterization should combine NMR (¹⁹F and ¹H) and mass spectrometry (EI-MS) to confirm structure and purity .

Q. How can researchers determine the physicochemical properties of this compound?

Key properties (e.g., boiling point, vapor pressure, solubility) are experimentally validated using gas chromatography (GC), differential scanning calorimetry (DSC), and static vapor pressure measurements. NIST Standard Reference Database 69 provides validated thermochemical data, which can be cross-checked with computational predictions (e.g., ACD/Labs Percepta) .

Advanced Research Questions

Q. What advanced techniques are used to analyze conformational dynamics of 1,1,2,2,3,3,4,4,5-Nonafluorocyclohexane?

Variable-temperature ¹⁹F NMR spectroscopy is essential for studying ring-flipping and axial/equatorial fluorine exchange. Coupling constants (²J₆₆) and chemical shift anisotropy (CSA) reveal substituent effects on chair conformations. Comparative studies with analogous octafluorocyclohexane derivatives highlight steric and electronic influences .

Q. How does this compound behave in environmental systems, and what methodologies assess its persistence?

Environmental fate studies employ biodegradation assays (e.g., OECD 301F) and soil/water partitioning experiments. High-resolution mass spectrometry (HRMS) detects degradation products, while toxicokinetic models predict bioaccumulation potential. Evidence from perfluoroalkyl toxicological profiles suggests monitoring for sulfonated byproducts .

Q. What computational approaches best predict the electronic structure and reactivity of this fluorinated cyclohexane?

Density Functional Theory (DFT) with hybrid functionals (e.g., B3LYP/6-311+G(d,p)) calculates optimized geometries, Fukui indices for electrophilic sites, and Gibbs free energy of fluorination reactions. Validation against crystallographic data (if available) or experimental NMR shifts is critical to resolve discrepancies .

Q. How should researchers resolve contradictions in reported synthesis yields or spectral data?

Cross-validate data using orthogonal techniques:

• Synthetic yields : Replicate under inert atmospheres (Ar/N₂) to exclude moisture/O₂ interference.
• Spectral conflicts : Compare ¹⁹F NMR with X-ray crystallography (if single crystals are obtainable) or IR spectroscopy for functional group verification. Contradictions in fluorination efficiency may arise from isomer distribution, requiring GC-MS or HPLC separation .

Methodological Considerations Table

Research Focus	Key Techniques	Cross-Validation Strategies
Synthesis & Purification	Stepwise fluorination, fractional distillation	GC-MS, elemental analysis
Conformational Analysis	VT-NMR, X-ray crystallography	DFT-calculated vs. experimental shifts
Environmental Impact	OECD biodegradation assays, HRMS	Toxicity models (ECOSAR, EPI Suite)
Data Contradictions	Multi-lab replication, meta-analysis of published protocols	Interlab round-robin studies